Cas no 142260-02-4 (2-Thiophenehexanoic acid, 5-(3-phenylpropyl)-)

2-Thiophenehexanoic acid, 5-(3-phenylpropyl)- structure
142260-02-4 structure
Product Name:2-Thiophenehexanoic acid, 5-(3-phenylpropyl)-
CAS No:142260-02-4
MF:C19H24O2S
MW:316.457664489746
CID:1311107
Update Time:2024-08-18

2-Thiophenehexanoic acid, 5-(3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenehexanoic acid, 5-(3-phenylpropyl)-
    • Inchi: 1S/C19H24O2S/c20-19(21)13-6-2-5-11-17-14-15-18(22-17)12-7-10-16-8-3-1-4-9-16/h1,3-4,8-9,14-15H,2,5-7,10-13H2,(H,20,21)
    • InChI Key: VHOSPCJRLSOSAN-UHFFFAOYSA-N
    • SMILES: C1(CCCCCC(O)=O)SC(CCCC2=CC=CC=C2)=CC=1

Computed Properties

  • Exact Mass: 316.14982

Experimental Properties

  • Density: 1.120±0.06 g/cm3(Predicted)
  • Boiling Point: 474.8±33.0 °C(Predicted)
  • PSA: 37.3
  • pka: 4.76±0.10(Predicted)
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